N-(3,4-difluorophenyl)-1-(3-nitrobenzyl)-6-oxo-1,6-dihydropyridine-3-carboxamide

• IUPAC Name: N-(3,4-difluorophenyl)-1-[(3-nitrophenyl)methyl]-6-oxopyridine-3-carboxamide
• InChI: InChI=1S/C19H13F2N3O4/c20-16-6-5-14(9-17(16)21)22-19(26)13-4-7-18(25)23(11-13)10-12-2-1-3-15(8-12)24(27)28/h1-9,11H,10H2,(H,22,26)
• InChI Key: VIFSMRPJWZWNFP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])CN2C=C(C=CC2=O)C(=O)NC3=CC(=C(C=C3)F)F
• Molecular Formula: C19H13F2N3O4
• Molecular Weight: 385.3 g/mol

Description

N-(3,4-difluorophenyl)-1-(3-nitrobenzyl)-6-oxo-1,6-dihydropyridine-3-carboxamide, also known as DFP-10825, is a chemical compound that has gained significant attention in the field of biomedical research due to its potential therapeutic properties.

Scientific Research Applications

Metabolic Pathways and Toxicity Analysis

• Research on nitro aromatic hydrocarbons, which share a component (nitrobenzyl) with the compound , highlights the significance of studying the mutagenic and carcinogenic potential of such compounds. These studies delve into how the nitro function's position affects mutagenicity and carcinogenesis, offering crucial insights into the environmental and health impacts of exposure to combustion by-products and pollutants (Tokiwa et al., 1994).

Pharmacokinetics in Different Species

• Investigations into the pharmacokinetics of drugs like nicardipine hydrochloride, which contains a dihydropyridine ring similar to the query compound, provide valuable information on the metabolism, distribution, and excretion of these substances across various species. Such research is fundamental for developing new medications and understanding their potential effects and safety profiles in humans (Higuchi & Shiobara, 1980).

Environmental and Health Risk Assessment

• The study of persistent organic pollutants, including the effects of exposure to firefighters, underscores the importance of assessing the environmental and health risks of chemical compounds. This research direction could be relevant for understanding the long-term effects of exposure to complex compounds, including potential toxicology and carcinogenicity, thus contributing to the development of safer compounds and mitigation strategies (Shaw et al., 2013).

Metabolic Activation and Biomarker Development

• Studies on the metabolic activation of carcinogens like NNK reveal the complexities of chemical metabolism in the human body, highlighting the role of specific metabolites as biomarkers for exposure and potential risk. Such research is critical for developing diagnostic tools and therapeutic interventions for diseases linked to chemical exposure (Stepanov et al., 2008).